Cas no 76069-32-4 (2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-{[5-({1-[(2-{4-[(4-aminobutyl)carbamoyl]-2,4'-bi-1,3-thiazol-2'-yl}-1-[(5-amino-3,4-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy]-2-h)

• Product name: 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-{[5-({1-[(2-{4-[(4-aminobutyl)carbamoyl]-2,4'-bi-1,3-thiazol-2'-yl}-1-[(5-amino-3,4-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy]-2-h
• CAS No: 76069-32-4
• MF: C₅₉H₉₁N₁₉O₂₆S₂
• MW: 1546.59555077553
• CID: 1777797

2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-{[5-({1-[(2-{4-[(4-aminobutyl)carbamoyl]-2,4'-bi-1,3-thiazol-2'-yl}-1-[(5-amino-3,4-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy]-2-h Chemical and Physical Properties

Names and Identifiers

• 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-{[5-({1-[(2-{4-[(4-aminobutyl)carbamoyl]-2,4'-bi-1,3-thiazol-2'-yl}-1-[(5-amino-3,4-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy]-2-h
• 2-({2-[2-{[(6-amino-2-{3-amino-1-[(2,3-diamino-3-oxopropyl)amino]-3-oxopropyl}-5-methylpyrimidin-4-yl)carbonyl]amino}-3-{[5-({1-[(2-{4-[(4-aminobutyl)carbamoyl]-2,4'-bi-1,3-thiazol-2'-yl}-1-[(5-amino-
• N1-(4-Aminobutyl)-13-[(4-amino-4,6-dideoxy-α-L-talopyranosyl)oxy]-19-demethyl-12-hydroxybleomycinamide

• Inchi： 1S/C59H91N19O26S2/c1-18-33(75-48(77-46(18)64)23(9-30(62)83)69-11-22(61)47(65)92)50(94)76-35(43(24-12-67-17-70-24)101-58-45(39(88)36(85)28(13-79)100-58)102-57-41(90)44(103-59(66)97)37(86)29(14-80)99-57)52(96)71-19(2)27(82)10-31(84)74-34(20(3)81)51(95)78-53(104-56-40(89)38(87)32(63)21(4)98-56)42(91)55-73-26(16-106-55)54-72-25(15-105-54)49(93)68-8-6-5-7-60/h12,15-17,19-23,27-29,32,34-45,53,56-58,69,79-82,85-91H,5-11,13-14,60-61,63H2,1-4H3,(H2,62,83)(H2,65,92)(H2,66,97)(H,67,70)(H,68,93)(H,71,96)(H,74,84)(H,76,94)(H,78,95)(H2,64,75,77)
• InChI Key： MCUABSGWIRKSSZ-UHFFFAOYSA-N
• SMILES： CC(C(C(NC(C(C1SC=C(C2SC=C(C(NCCCCN)=O)N=2)N=1)O)OC1C(O)C(O)C(N)C(C)O1)=O)NC(CC(C(NC(C(C(C1N=CNC=1)OC1C(OC2C(O)C(OC(=O)N)C(O)C(CO)O2)C(O)C(O)C(CO)O1)NC(C1C(C)=C(N)N=C(C(NCC(C(=O)N)N)CC(=O)N)N=1)=O)=O)C)O)=O)O

Computed Properties

• Exact Mass: 1545.582
• Monoisotopic Mass: 1545.582
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 106
• Rotatable Bond Count: 38
• Complexity: 2900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 815A^2

Experimental Properties

• Density: 1.1164 (rough estimate)
• Refractive Index: 1.6700 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides